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Compound of Interest

Compound Name: N-Methylbenzylamine

Cat. No.: B140818 Get Quote

An In-depth Technical Guide to the Physical Properties of N-Methylbenzylamine

This technical guide provides a comprehensive overview of the key physical properties of N-
Methylbenzylamine, specifically its boiling point and density. The intended audience for this

document includes researchers, scientists, and professionals in the field of drug development.

This guide offers a compilation of reported values, detailed experimental protocols for the

determination of these properties, and a visual representation of a general experimental

workflow.

Physical Properties of N-Methylbenzylamine
N-Methylbenzylamine is a chemical compound with the formula C₆H₅CH₂NHCH₃. It is a

secondary amine that finds application in various chemical syntheses. Accurate knowledge of

its physical properties is crucial for its handling, application, and process optimization.

Quantitative Data Summary
The boiling point and density of N-Methylbenzylamine have been reported in various sources.

The table below summarizes these values for easy comparison. It is important to note that

slight variations in reported values can be attributed to differences in experimental conditions

and purity of the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b140818?utm_src=pdf-interest
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Reference Temperature

Boiling Point 180.5 °C

181 °C[1]

184-189 °C[2][3][4][5]

Density 0.939 g/mL[3][4][5] 25 °C

0.9400 g/mL[2] Not Specified

0.944 g/mL[1] Not Specified

Experimental Protocols
The determination of the boiling point and density of a liquid compound like N-
Methylbenzylamine can be achieved through several established laboratory methods. The

following sections detail the general procedures for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For amines, the boiling point is influenced by factors such

as molecular weight and the extent of hydrogen bonding.[6][7]

Method 1: Distillation Method

This method is suitable when a larger quantity of the substance is available and purification is

also desired.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

Assemble a simple distillation apparatus.

Place a measured volume of N-Methylbenzylamine into the distillation flask along with a

few boiling chips or a magnetic stir bar to ensure smooth boiling.
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Position the thermometer correctly, with the top of the bulb level with the side arm of the

distillation flask leading to the condenser.

Begin heating the flask gently.

Record the temperature at which the liquid is actively boiling and a steady stream of

distillate is collected in the receiving flask. This stable temperature is the boiling point.

It is also important to record the atmospheric pressure at the time of the experiment, as

boiling point is pressure-dependent.

Method 2: Thiele Tube Method

This micro-method is ideal when only a small amount of the sample is available.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heating source (Bunsen

burner or oil bath).

Procedure:

Fill the Thiele tube with a high-boiling point liquid, such as mineral oil.

Place a small amount of N-Methylbenzylamine into the small test tube.

Invert a capillary tube (sealed at one end) and place it into the test tube containing the

sample.

Attach the test tube to the thermometer and place the assembly into the Thiele tube.

Heat the side arm of the Thiele tube gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Stop heating and observe the sample as it cools.

The temperature at which the liquid just begins to enter the capillary tube is the boiling

point.
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Density Determination
Density is an intrinsic property of a substance, defined as its mass per unit volume.

Method: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus: Pycnometer, analytical balance.

Procedure:

Carefully clean and dry the pycnometer and weigh it accurately on an analytical balance

(m₁).

Fill the pycnometer with N-Methylbenzylamine, ensuring no air bubbles are trapped.

Place the stopper and wipe away any excess liquid.

Weigh the filled pycnometer (m₂).

Empty and clean the pycnometer, then fill it with a reference liquid of known density,

typically distilled water, at a specific temperature.

Weigh the pycnometer filled with the reference liquid (m₃).

The density of N-Methylbenzylamine can then be calculated using the formula: Density =

[(m₂ - m₁) / (m₃ - m₁)] * Density of reference liquid.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for determining the physical properties of a

liquid sample like N-Methylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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